Direct reaction of photogenerated diarylcarbenes at square-planar rhodium(i)

Dalton Transactions Pub Date: 2004-07-28 DOI: 10.1039/B407735K

Abstract

A series of carbene complexes RhCl(CR′2)(PR3)2 (R = Ph, Tol, Me, R′ = Ph and Tol) have been synthesised through direct reaction of photochemically generated free diarylcarbene with RhCl(CO)(PR3)2. This route to carbene complexes demonstrates the reactivity of simple diarylcarbenes towards transition metal complexes. The reactivity of some of these complexes towards H2, C2H4 and Et3SiH has been investigated.

Graphical abstract: Direct reaction of photogenerated diarylcarbenes at square-planar rhodium(i)
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